Cas no 36888-99-0 (Pigment Yellow 139)

• Product Name: Pigment Yellow 139
• CAS No: 36888-99-0
• MF: C₁₆H₉N₅O₆
• MW: 367.272562742233
• CID: 54644
• Update Time: 2026-05-14

Pigment Yellow 139 Chemical and Physical Properties

Names and Identifiers

• pigment yellow 139
• Yellow L1820
• 5,5'-(1H-Isoindole-1,3(2H)-diylidene)dibarbituric acid
• 1,3-Di(2,4,6-trioxohexahydro-5-pyrimidinylidene)isoindole
• 5-[3-(2,4,6-Trioxo-1,3-diazinan-5-ylidene)isoindol-1-ylidene]-1,3-diazinane-2,4,6-trione
• pigment yellow 139
• Pigment Yellow 139

• Inchi： 1S/C16H9N5O6/c22-11-7(12(23)19-15(26)18-11)9-5-3-1-2-4-6(5)10(17-9)8-13(24)20-16(27)21-14(8)25/h1-4,17H,(H2,18,19,22,23,26)(H2,20,21,24,25,27)
• InChI Key： JSBMGPVJAADXIZ-UHFFFAOYSA-N
• SMILES： O=C1NC(=O)C(C(N1)=O)=C2NC(C3=CC=CC=C23)=C4C(NC(NC4=O)=O)=O

Computed Properties

• Exact Mass: 367.05500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 65
• XLogP3: -0.8

Experimental Properties

• PSA: 166.33000
• LogP: -1.48350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles